2-(2-Fluoro-4-methoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(2-fluoro-4-methoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO2/c1-16-8-4-5-9(10(13)7-8)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: ZTQKDHGUJZBQLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=CC=N2)O)F
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID20682802
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261931-76-3

Description

2-(2-Fluoro-4-methoxyphenyl)-3-hydroxypyridine (2F-4M-3H) is a synthetic compound belonging to the family of pyridines. It is a fluorinated derivative of phenylpyridine, and is used in a variety of scientific research applications. This compound is a white crystalline solid that is soluble in water and organic solvents, and has a melting point of 103-106 °C. This compound is also known as 2F-4M-3H, or 2F-4M-3H-Pyridin-3-ol.

Scientific Research Applications

2F-4M-3H has a wide range of scientific research applications. It is used as a reagent in the synthesis of a variety of compounds, such as 3-hydroxy-2-pyridinecarboxaldehyde and 4-methoxy-2-fluorophenylboronic acid. It is also used as a building block in the synthesis of drug compounds. In addition, 2F-4M-3H is used as a starting material in the synthesis of other compounds, such as 2-fluoro-4-methoxybenzaldehyde, which is used in the synthesis of pharmaceuticals.

Mechanism of Action

2F-4M-3H acts as a proton donor, donating protons to the target molecule. This proton donation leads to the formation of a stable intermediate, which is then converted into the desired product. This mechanism of action is commonly used in the synthesis of pharmaceuticals and other compounds.
Biochemical and Physiological Effects
2F-4M-3H has not been studied extensively for its biochemical and physiological effects. However, it is known to be non-toxic and non-irritating. It is also known to be non-carcinogenic and non-mutagenic.

Advantages and Limitations for Lab Experiments

2F-4M-3H is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively non-toxic and non-irritating, making it safe to use in laboratory experiments. However, it is important to note that 2F-4M-3H is a relatively expensive compound, which may limit its use in some laboratory experiments.

Future Directions

There are several potential future directions for research related to 2F-4M-3H. One potential direction is to further investigate its biochemical and physiological effects. Additionally, further research could be conducted to determine its potential applications in drug synthesis. Another potential direction is to explore its use as a reagent in the synthesis of other compounds. Finally, further research could be conducted to identify more efficient methods of synthesizing 2F-4M-3H.

Synthesis Methods

2F-4M-3H can be synthesized through a number of methods, including the reaction of 2-fluoro-4-methoxybenzaldehyde with hydrazine hydrate in the presence of an acid catalyst. This method yields the desired product in high yields. Another method involves the reaction of 2-fluoro-4-methoxyphenylboronic acid with 3-hydroxy-2-pyridinecarboxaldehyde in the presence of a base catalyst. This method yields the product in good yields.